Cas no 2172030-45-2 (2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile)
2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2172030-45-2
- 2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile
- EN300-1598573
- 2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile
-
- Inchi: 1S/C11H18N4O2/c1-2-3-11-10(4-5-12)13-14-15(11)6-8-17-9-7-16/h16H,2-4,6-9H2,1H3
- InChI Key: CFNUVEZINDROMV-UHFFFAOYSA-N
- SMILES: O(CCO)CCN1C(=C(CC#N)N=N1)CCC
Computed Properties
- Exact Mass: 238.14297583g/mol
- Monoisotopic Mass: 238.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 84Ų
2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598573-0.05g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 0.05g |
$1657.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-0.1g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 0.1g |
$1735.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-0.25g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 0.25g |
$1814.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-0.5g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 0.5g |
$1893.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-1.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 1.0g |
$1971.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-2.5g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 2.5g |
$3865.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-5.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 5.0g |
$5719.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-10.0g |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 10.0g |
$8480.0 | 2023-07-10 | ||
| Enamine | EN300-1598573-50mg |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 50mg |
$1657.0 | 2023-09-23 | ||
| Enamine | EN300-1598573-100mg |
2-{1-[2-(2-hydroxyethoxy)ethyl]-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile |
2172030-45-2 | 100mg |
$1735.0 | 2023-09-23 |
2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile
Introduction to 2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172030-45-2)
Compound with the chemical name 2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172030-45-2) is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, featuring a triazole ring and an acetonitrile substituent, contributes to its unique chemical properties and potential applications in drug discovery.
The triazole moiety present in the compound is a key pharmacophore that has been widely studied for its antimicrobial, antiviral, and anti-inflammatory properties. Triazoles are known for their ability to interact with biological targets in a manner that disrupts pathogenic processes. In particular, the 5-propyl substituent on the triazole ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. This feature is particularly important for developing orally active pharmaceuticals.
The acetonitrile group at the other end of the molecule introduces a polar characteristic, which can influence solubility and metabolic stability. This dual nature of the compound—lipophilic due to the propyl group and polar due to the acetonitrile substituent—makes it an intriguing candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in how these structural features contribute to the compound's overall pharmacokinetic profile.
In recent years, there has been a surge in interest regarding heterocyclic compounds as drug candidates. The 1H-1,2,3-triazole scaffold is one of the most studied heterocycles due to its versatility and biological activity. Studies have shown that triazole derivatives can inhibit various enzymes and receptors involved in disease pathways. For instance, some triazole compounds have demonstrated efficacy against fungal infections by inhibiting ergosterol biosynthesis. The presence of the 2-(2-hydroxyethoxy)ethyl side chain in this compound adds another layer of complexity, potentially influencing its binding affinity and selectivity towards biological targets.
The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, advancements in synthetic methodologies have made it possible to construct these molecules with high precision. Techniques such as Sonogashira coupling, Buchwald-Hartwig coupling, and transition-metal-catalyzed reactions have been instrumental in assembling the various fragments of this compound efficiently. The use of these modern synthetic approaches not only improves yield but also allows for functional group modifications that can enhance biological activity.
The potential applications of this compound are vast and span across multiple therapeutic areas. One area of particular interest is its potential as an antitumor agent. Triazole derivatives have been shown to induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The combination of the propyl group and acetonitrile substituent may enhance its ability to cross cell membranes and exert its effects intracellularly. Additionally, studies suggest that such compounds may have synergistic effects when combined with other chemotherapeutic agents.
Infectious diseases remain a significant global health concern, and novel antibiotics are urgently needed to combat resistant strains. The structural features of this compound make it a promising candidate for developing new antimicrobial agents. The triazole ring has been identified as a key component in several FDA-approved antibiotics, highlighting its importance in disrupting bacterial cell wall synthesis or other vital processes. Further research is needed to fully elucidate its mechanism of action against various pathogens.
The field of drug discovery is increasingly leveraging computational methods to predict biological activity and optimize molecular structures. Virtual screening techniques have been used to identify potential hits from large compound libraries before moving into wet-lab synthesis. This approach can significantly reduce the time and cost associated with drug development by focusing efforts on the most promising candidates early on. The unique structure of this compound makes it an attractive candidate for such computational studies.
Ethical considerations are paramount in pharmaceutical research, ensuring that all studies are conducted responsibly and with respect for regulatory guidelines. The development of new drugs must balance innovation with safety, ensuring that potential benefits outweigh risks. Collaborative efforts between academia and industry are essential for advancing research while maintaining high ethical standards.
The future directions for research on this compound include exploring its interactions with various biological targets using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies can provide detailed insights into how the molecule interacts with proteins or enzymes at an atomic level, guiding further modifications to improve efficacy or reduce side effects.
In conclusion, 2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172030-45-2) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of lipophilic and polar features makes it an intriguing candidate for drug discovery efforts aimed at developing new treatments for various diseases.
2172030-45-2 (2-{1-2-(2-hydroxyethoxy)ethyl-5-propyl-1H-1,2,3-triazol-4-yl}acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)